![molecular formula C12H11NO B1605354 Phenyl(pyridin-4-yl)methanol CAS No. 33974-27-5](/img/structure/B1605354.png)
Phenyl(pyridin-4-yl)methanol
Overview
Description
Phenyl(pyridin-4-yl)methanol is an organic compound with the molecular formula C12H11NO . It has a molecular weight of 185.23 . This compound belongs to the class of organic compounds known as phenol ethers . These are aromatic compounds containing an ether group substituted with a benzene ring .
Molecular Structure Analysis
The InChI code of this compound is 1S/C12H11NO/c14-9-10-1-3-11(4-2-10)12-5-7-13-8-6-12/h1-8,14H,9H2 . This indicates the specific arrangement of atoms in the molecule .Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It has a density of 1.2±0.1 g/cm3 . The boiling point is 353.5±27.0 °C at 760 mmHg . It has a molar refractivity of 55.2±0.3 cm3 .Scientific Research Applications
Biocatalytic Production
- Enantiomeric Production using Bacteria : Phenyl(pyridin-4-yl)methanol has been synthesized using bacterial strains like Lactobacillus paracasei BD101, demonstrating high enantiomeric excess and yield. This process marks the first time the compound was produced enantiomerically pure on a gram scale using a biocatalyst, highlighting its potential for large-scale production and applications in analgesic development (Şahin, Serencam, & Dertli, 2019).
Chemical Reactions and Interactions
- Reduction of Nitro Aromatic Compounds : this compound has been identified as an effective hydrogen donor in the reduction of nitro aromatic and heteroaromatic compounds. This indicates its potential in facilitating domino processes involving reduction and conjugate addition steps for the formation of β-amino esters (Giomi, Alfini, & Brandi, 2011).
- Catalytic Applications in Olefin Oxidation : Certain complexes of this compound have demonstrated significant catalytic activity in the oxidation of olefins. This suggests its role in enhancing chemical reactions, especially in the presence of metal ions like MnCl2 (Bikas, Ghorbanloo, Sasani, Pantenburg, & Meyer, 2017).
Synthesis and Structural Analysis
- Synthesis of Derivatives and Structural Studies : The compound has been used in the synthesis of various derivatives, with its structure being analyzed for understanding molecular interactions and electronic properties. Studies have focused on synthesizing derivatives like pyrazolines and investigating their antimicrobial activities (Kumar, Meenakshi, Kumar, & Kumar, 2012).
- Molecular and Crystalline Structure Analysis : The compound has also been used to explore its crystalline structures, investigating how it forms dimers and interacts with other molecules at the molecular level (Rodríguez-Mora, Reyes-Martínez, Flores‐Álamo, García, & Morales‐Morales, 2013).
Luminescence and Photocatalytic Properties
- Luminescent Properties and Catalytic Evaluation : this compound has been studied for its luminescent properties. Derivatives containing this compound have been used in luminescent materials and their catalytic efficiency in reactions like methoxycarbonylation of phenylacetylene has been evaluated (Kryvenko, Zvolinskii, Soldatenkov, Kurbatova, Dorofeeva, Kuleshova, & Khrustalev, 2005).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
Phenyl(pyridin-4-yl)methanol is a small molecule that primarily targets Leukotriene A-4 hydrolase . This enzyme plays a crucial role in the biosynthesis of leukotrienes, which are lipid mediators involved in inflammation and immune responses .
Mode of Action
It is believed to interact with its target, leukotriene a-4 hydrolase, leading to changes in the enzyme’s activity . The specific nature of these changes and the resulting effects on cellular processes are areas of ongoing research.
Biochemical Pathways
The biochemical pathways affected by this compound are likely related to the metabolism of leukotrienes, given its target. Leukotrienes are involved in various biological processes, including inflammation and immune response. By interacting with Leukotriene A-4 hydrolase, this compound may influence these pathways and their downstream effects .
Pharmacokinetics
These properties significantly impact the bioavailability of the compound, determining how much of the administered dose reaches the target site in the body .
Result of Action
The molecular and cellular effects of this compound’s action are likely to be related to its influence on leukotriene metabolism. By targeting Leukotriene A-4 hydrolase, it may affect the production of leukotrienes, potentially influencing inflammation and immune responses .
properties
IUPAC Name |
phenyl(pyridin-4-yl)methanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11NO/c14-12(10-4-2-1-3-5-10)11-6-8-13-9-7-11/h1-9,12,14H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MYKGGGPMKINROD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(C2=CC=NC=C2)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901310433 | |
Record name | α-Phenyl-4-pyridinemethanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901310433 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
185.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
33974-27-5 | |
Record name | α-Phenyl-4-pyridinemethanol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=33974-27-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | alpha-Phenylpyridine-4-methanol | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0033974275 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 33974-27-5 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=98955 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | α-Phenyl-4-pyridinemethanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901310433 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | α-phenylpyridine-4-methanol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.047.049 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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